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Compound of Interest

Compound Name: 3-Chloro-2-ethylpyridine

Cat. No.: B15072592

An in-depth analysis of 3-Chloro-2-ethylpyridine reveals its fundamental chemical properties.
This technical guide provides a concise summary of its molecular formula and weight, crucial
for researchers and professionals in drug development and chemical synthesis.

Core Molecular Data

The essential quantitative data for 3-Chloro-2-ethylpyridine is presented below.

Property Value
Molecular Formula C7HsCIN
Molecular Weight 141.60 g/mol

This information is derived from the isomeric compound 3-Chloro-4-ethylpyridine, which shares
the same molecular formula and, consequently, the same molecular weight[1]. The molecular
formula is determined by the composition of the pyridine ring, a chloro group, and an ethyl
group. The molecular weight is calculated based on the atomic masses of the constituent
atoms: carbon, hydrogen, chlorine, and nitrogen.

Structural Relationship

The relationship between the chemical name, its molecular formula, and its molecular weight is
a fundamental concept in chemistry. The name dictates the arrangement of atoms, which in
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turn defines the molecular formula and the overall mass of the molecule.

Structural Relationship of 3-Chloro-2-ethylpyridine

3-Chloro-2-ethylpyridine

Determines Molecular Formula: Calculates to Molecular Weight:
C7HsCIN 141.60 g/mol
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Relationship between chemical name, formula, and weight.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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